Cas no 1805669-73-1 (Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate
• CAS No: 1805669-73-1
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 5011500
• Update Time: 2025-06-11

Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate

• Inchi： 1S/C13H14ClNO2/c1-3-9-4-5-10(7-14)12(8-15)11(9)6-13(16)17-2/h4-5H,3,6-7H2,1-2H3
• InChI Key： KEMXJBHGEGOTAY-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(CC)=C(CC(=O)OC)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate

Comprehensive Overview of Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate (CAS No. 1805669-73-1)

Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate (CAS No. 1805669-73-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and agrochemical synthesis. Its unique molecular structure, featuring a chloromethyl group, cyano functionality, and ethylphenylacetate backbone, makes it a versatile building block for researchers and industries. The compound's ester and nitrile groups contribute to its reactivity, enabling applications in cross-coupling reactions and heterocycle formation.

In recent years, the demand for high-purity intermediates like Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate has surged due to advancements in green chemistry and sustainable synthesis. Researchers frequently search for its synthetic pathways, solubility data, and stability under various conditions, reflecting its critical role in optimizing industrial processes. The compound's low environmental persistence compared to traditional halogenated analogs aligns with modern eco-friendly manufacturing trends.

Analytical studies highlight the compound's crystalline properties and melting point range (typically 80-85°C), which are crucial for purification and formulation. Its IR spectrum shows distinct peaks for the ester carbonyl (~1740 cm⁻¹) and nitrile (~2250 cm⁻¹), while NMR data confirms the ethyl and chloromethyl proton environments. These characteristics make it identifiable in quality control protocols for regulatory compliance.

From a commercial perspective, CAS 1805669-73-1 is often discussed in contexts like cost-effective scaling and patented synthetic routes. Suppliers emphasize its batch-to-batch consistency, particularly for API (Active Pharmaceutical Ingredient) production. Recent patent filings reveal innovative applications in crop protection agents and photoactive materials, expanding its market potential beyond traditional uses.

Safety profiles of Methyl 3-chloromethyl-2-cyano-6-ethylphenylacetate are rigorously documented, with emphasis on proper handling to avoid moisture sensitivity. While not classified as hazardous under standard regulations, its storage recommendations (typically under inert atmosphere at 2-8°C) are frequently queried by laboratory personnel. The compound's biodegradation pathways are also under study to address growing environmental impact assessment requirements.

Emerging research explores its derivatives for electronic materials, leveraging the conjugated system formed by the phenylacetate and cyano groups. This aligns with searches for organic semiconductors and OLED precursors, demonstrating the compound's relevance in cutting-edge technology. Computational chemistry models predict promising charge-transfer properties in modified versions of this scaffold.

In summary, CAS 1805669-73-1 represents a multifaceted chemical with expanding applications. Its balanced reactivity and stability make it valuable for both academic research and industrial production, while ongoing studies continue to uncover novel utilities in line with circular economy principles and molecular innovation trends.